Cas no 40359-00-0 (2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 40359-00-0
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 925668
• PubChem ID: 318739
• Update Time: 2025-04-19

2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• 2,2-dimethyl-4,5-dihydro-3H-1,5-benzothiazepine
• 2,2-dimethyl-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepine
• AC1L7YRG
• AG-F-43025
• CTK4I2923
• NSC257834
• VS5QQ3Y1NX
• NSC 257834
• 1,5-BENZOTHIAZEPINE, 2,3,4,5-TETRAHYDRO-2,2-DIMETHYL-
• 40359-00-0
• UNII-VS5QQ3Y1NX
• NSC-257834
• 2,3,4,5-TETRAHYDRO-2,2-DIMETHYL-1,5-BENZOTHIAZEPINE
• DTXSID80193348

• Inchi： 1S/C11H15NS/c1-11(2)7-8-12-9-5-3-4-6-10(9)13-11/h3-6,12H,7-8H2,1-2H3
• InChI Key： VAKMHNZNNZZXLN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NCCC1(C)C

Computed Properties

• Exact Mass: 193.09265
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03
• LogP: 3.51090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines